N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea

• IUPAC Name: 1-(4-chloro-2-methylphenyl)-3-(4-methylpiperazin-1-yl)thiourea
• InChI: InChI=1S/C13H19ClN4S/c1-10-9-11(14)3-4-12(10)15-13(19)16-18-7-5-17(2)6-8-18/h3-4,9H,5-8H2,1-2H3,(H2,15,16,19)
• InChI Key: CWIQCKUHSYFOHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=S)NN2CCN(CC2)C
• Molecular Formula: C13H19ClN4S
• Molecular Weight: 298.84 g/mol

Description

N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea, also known as CMPTU, is a synthetic compound that has been widely used in scientific research. The compound has been found to have potent biological activities and has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea is not fully understood, but it has been suggested that it acts by inhibiting the activity of certain enzymes and receptors in the body. Specifically, N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the synthesis of prostaglandins, which play a key role in inflammation and pain. Additionally, N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea has been shown to bind to and activate the sigma-1 receptor, a protein that is involved in the regulation of various cellular processes.
Biochemical and Physiological Effects
N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and to inhibit the activation of NF-kappaB, a transcription factor that plays a key role in inflammation. Additionally, N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea has been shown to reduce the expression of COX-2 and to inhibit the production of prostaglandins.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified, and it has been extensively studied for its biochemical and physiological effects. However, one limitation of N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea is that it has not been extensively studied in vivo, and its potential therapeutic applications in humans are not yet fully understood.

Future Directions

There are several potential future directions for research on N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea. One area of interest is the development of novel analogs of N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea that may have improved potency and selectivity for specific targets. Additionally, further studies are needed to investigate the potential therapeutic applications of N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea in various diseases, including chronic pain, inflammation, and cancer. Finally, future studies should focus on the in vivo effects of N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea and its potential toxicity and side effects in humans.

Synthesis Methods

N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea is synthesized through a multi-step process that involves the reaction of 4-chloro-2-methylphenyl isothiocyanate with 4-methylpiperazine in the presence of a base. The resulting product is then purified through recrystallization to obtain pure N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea.

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea has been extensively studied for its potential therapeutic applications in various diseases. It has been found to have potent anti-inflammatory, analgesic, and antinociceptive effects, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. Additionally, N-(4-chloro-2-methylphenyl)-N'-(4-methyl-1-piperazinyl)thiourea has been shown to have antitumor activity and has been studied as a potential anticancer agent.